(1S,5S)-bicyclo[3.2.0]heptan-2-one
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Overview
Description
“(1S,5S)-bicyclo[3.2.0]heptan-2-one” is a chemical compound with a molecular weight of 112.13 . It is also known as 3-oxabicyclo[3.2.0]heptan-2-one .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H8O2/c7-6-5-2-1-4(5)3-8-6/h4-5H,1-3H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature .Scientific Research Applications
Norbornane Compounds in Pharmaceutical Research
Norbornane compounds, including (1S,5S)-bicyclo[3.2.0]heptan-2-one, have shown importance in drug research due to their unique molecular shape and structural features. These compounds serve as crucial molecules for studying structure-activity relationships. Their voluminous, bicyclic carbon skeleton and the sterically fixed position of substituents make them suitable test molecules in pharmaceutical research. They have been investigated for their potential as medicaments and in various drug research contexts (Buchbauer & Pauzenberger, 1991).
Applications in Nitrogen Heterocycles
Nitrogen heterocycles are a significant structural component of pharmaceuticals, and compounds like this compound are analyzed for their role in the formation of these structures. These heterocycles are found in 59% of unique small-molecule drugs approved by the U.S. FDA, indicating the broad applicability of norbornane derivatives in medicinal chemistry. The review by Vitaku et al. (2014) highlights the structural diversity and substitution patterns of nitrogen heterocycles, underlining their impact on pharmaceutical development (Vitaku, Smith, & Njardarson, 2014).
Catalytic Oxidation and Chemical Synthesis
Norbornane derivatives are also explored in the context of catalytic oxidation and chemical synthesis, demonstrating their versatility in producing various industrially and pharmaceutically relevant compounds. Studies on the selective catalytic oxidation of cyclohexene, for instance, shed light on the synthetic value of norbornane structures in generating key intermediates with different oxidation states and functional groups. This aspect is critical for applications in both academia and industry, highlighting the synthetic utility of norbornane derivatives in controllable and selective catalytic processes (Cao et al., 2018).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H227, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others .
Properties
IUPAC Name |
(1S,5S)-bicyclo[3.2.0]heptan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c8-7-4-2-5-1-3-6(5)7/h5-6H,1-4H2/t5-,6-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNJNDNOHSVRMLG-WDSKDSINSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C1CCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2[C@@H]1CCC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
110.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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